Cas no 1805249-36-8 (Ethyl 2-bromo-4-cyanonicotinate)

• Product Name: Ethyl 2-bromo-4-cyanonicotinate
• CAS No: 1805249-36-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4902269
• Update Time: 2025-05-19

Ethyl 2-bromo-4-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyanonicotinate

• Inchi： 1S/C9H7BrN2O2/c1-2-14-9(13)7-6(5-11)3-4-12-8(7)10/h3-4H,2H2,1H3
• InChI Key： LLTXHVQEFIMEHX-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=C(C#N)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-bromo-4-cyanonicotinate

Ethyl 2-bromo-4-cyanonicotinate (CAS No. 1805249-36-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-4-cyanonicotinate (CAS No. 1805249-36-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical synthesis and medicinal chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, incorporating both bromine and cyano functional groups, makes it particularly valuable for constructing complex pharmacophores essential for drug design.

The significance of Ethyl 2-bromo-4-cyanonicotinate lies in its versatility as a building block in synthetic chemistry. The presence of a bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are prevalent in many FDA-approved drugs, highlighting the compound's role in drug development pipelines.

Moreover, the cyano group at the 4-position introduces a site for further chemical manipulation, enabling the introduction of other functional groups through nucleophilic substitution or reduction reactions. This dual reactivity makes Ethyl 2-bromo-4-cyanonicotinate an indispensable tool for medicinal chemists seeking to tailor molecular architectures for optimal pharmacological activity.

Recent advancements in pharmaceutical research have underscored the importance of intermediates like Ethyl 2-bromo-4-cyanonicotinate in the development of novel therapeutics. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting various disease pathways. One notable area of research involves its application in creating small-molecule inhibitors of kinases, which play a pivotal role in cancer signaling pathways. The bromine and cyano functionalities provide strategic handles for modifying binding interactions with high precision, leading to potent and selective kinase inhibitors.

In addition to its role in oncology research, Ethyl 2-bromo-4-cyanonicotinate has been explored in the development of agents targeting neurological disorders. The compound's structural motif is reminiscent of natural products known for their neuroprotective properties. By leveraging its reactivity, researchers have synthesized derivatives that exhibit promising activities against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune the pharmacophore through iterative chemical modifications underscores the compound's value as a scaffold for drug discovery.

The synthesis of Ethyl 2-bromo-4-cyanonicotinate itself is an intriguing process that exemplifies modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available precursors like nicotinic acid esters. However, recent innovations have enabled more efficient synthetic routes, including catalytic methods that minimize byproduct formation and enhance yield. These advancements not only streamline production but also align with green chemistry principles by reducing waste and energy consumption.

The compound's applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a suitable candidate for developing novel pesticides and herbicides, where similar biaryl motifs are known to exhibit biological activity against pests and weeds. Furthermore, its utility as a precursor for advanced materials is being explored, particularly in the realm of organic electronics where conjugated systems incorporating halogenated aromatic rings are gaining traction.

From a regulatory perspective, handling Ethyl 2-bromo-4-cyanonicotinate requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in synthetic studies. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during handling and storage. This includes using appropriate personal protective equipment (PPE) and maintaining controlled environments to mitigate any potential risks associated with organic chemical manipulation.

The future prospects of Ethyl 2-bromo-4-cyanonicotinate are bright, with ongoing research uncovering new applications and synthetic possibilities. As drug discovery continues to evolve towards more targeted and personalized therapies, intermediates like this one will remain indispensable tools for medicinal chemists striving to develop innovative treatments for unmet medical needs. Collaborative efforts between academia and industry are expected to further expand its utility across multiple domains of chemical research.